2-[(1-methyl-1H-benzimidazol-2-yl)thio]-N-phenylacetamide

• IUPAC Name: 2-(1-methylbenzimidazol-2-yl)sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C16H15N3OS/c1-19-14-10-6-5-9-13(14)18-16(19)21-11-15(20)17-12-7-3-2-4-8-12/h2-10H,11H2,1H3,(H,17,20)
• InChI Key: FJKFPFPTHFFQKB-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1SCC(=O)NC3=CC=CC=C3
• Molecular Formula: C16H15N3OS
• Molecular Weight: 297.4 g/mol

Description

2-[(1-methyl-1H-benzimidazol-2-yl)thio]-N-phenylacetamide is a useful research compound. Its molecular formula is C16H15N3OS and its molecular weight is 297.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 297.09358328 g/mol and the complexity rating of the compound is 359. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

2-[(1-methyl-1H-benzimidazol-2-yl)thio]-N-phenylacetamide serves as a critical intermediate in the synthesis of various fused thiazolo[3,2-a]pyrimidinone products. Its formation, utilizing doubly electrophilic building blocks like 2-chloro-N-phenylacetamide, underscores its importance in synthetic chemistry for generating complex molecules with potential biological activities. The structure of these compounds has been confirmed through analytical and spectral studies, including single crystal X-ray data, highlighting its role in advancing organic synthesis methodologies (Janardhan et al., 2014).

Antimicrobial and Antioxidant Properties

Research into benzimidazole derivatives, including structures similar to this compound, has demonstrated their potential as antimicrobial and antioxidant agents. Some derivatives have shown significant inhibitory activities against various microbial strains, suggesting a pathway for developing new therapeutic agents. Additionally, their antioxidant properties have been highlighted, indicating their utility in preventing oxidative stress-related damage (Nofal et al., 2002).

Anticancer Activity

The compound's framework has been adapted to produce derivatives with promising anticancer activities. Through structural modifications, researchers have synthesized molecules exhibiting selective antiproliferative activity against cancer cells. Such findings underscore the potential of this compound derivatives in oncology, providing a foundation for future anticancer drug development (Özkay et al., 2016).

HCV Inhibition

Research has also explored the antiviral potential of 2-thiobenzimidazole derivatives against hepatitis C virus (HCV), with some compounds displaying significant activity. This highlights the compound's versatility and its derivatives' potential in treating viral infections, offering insights into the structure-activity relationships necessary for antiviral efficacy (Youssif et al., 2016).